Cas no 899964-91-1 (N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-cyano-N-(pyridin-2-yl)methylbenzamide)

• Product Name: N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-cyano-N-(pyridin-2-yl)methylbenzamide
• CAS No: 899964-91-1
• MF: C₂₂H₁₅ClN₄OS
• MW: 418.898701906204
• CID: 5490795
• Update Time: 2025-07-22

N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-cyano-N-(pyridin-2-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-cyano-N-(pyridin-2-ylmethyl)benzamide
• N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-cyano-N-(pyridin-2-yl)methylbenzamide

• Inchi： 1S/C22H15ClN4OS/c1-14-18(23)9-10-19-20(14)26-22(29-19)27(13-17-4-2-3-11-25-17)21(28)16-7-5-15(12-24)6-8-16/h2-11H,13H2,1H3
• InChI Key： LCYMFRPAOPLFSN-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=C(C)C(Cl)=CC=C2S1)CC1=NC=CC=C1)(=O)C1=CC=C(C#N)C=C1

Additional information on N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-cyano-N-(pyridin-2-yl)methylbenzamide

Professional Introduction to N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-cyano-N-(pyridin-2-yl)methylbenzamide (CAS No. 899964-91-1)

N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-cyano-N-(pyridin-2-yl)methylbenzamide, identified by its CAS number 899964-91-1, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The benzothiazole core and the pyridine moiety present in its structure contribute to its unique chemical properties, making it a promising candidate for further investigation.

The benzothiazole moiety, a key structural component of N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-cyano-N-(pyridin-2-yl)methylbenzamide, is well-documented for its diverse biological activities. Benzothiazoles are known to exhibit a wide range of pharmacological effects, including antimicrobial, anti-inflammatory, and antitumor properties. The presence of a chlorine substituent at the 5-position and a methyl group at the 4-position further modulates the electronic and steric properties of the benzothiazole ring, enhancing its interaction with biological targets.

The cyano group at the 4-position of the benzamide moiety in N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-cyano-N-(pyridin-2-yl)methylbenzamide introduces a polar functional group that can participate in hydrogen bonding interactions. This feature is particularly important for drug design, as it can improve the binding affinity and selectivity of the compound towards its target enzymes or receptors. Additionally, the pyridine ring at the N-(pyridin-2-yl)methyl position adds another layer of complexity to the molecule's structure, potentially influencing its solubility and metabolic stability.

In recent years, there has been growing interest in the development of dual-action compounds that can simultaneously modulate multiple biological pathways. N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-cyano-N-(pyridin-2-yl)methylbenzamide exhibits such potential due to its multifaceted structural features. The combination of the benzothiazole and pyridine moieties suggests that this compound may be capable of interacting with various targets, including kinases, transcription factors, and other enzymes involved in disease pathways.

The synthesis of N-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)-4-cyano-N-(pyridin-2-ylmethylbenzamide) involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the cyano group and the pyridine substituent necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex framework of this molecule efficiently.

Evaluation of N-(5-chloro-4-methyl-l,3-benzothiazol-z-yI)-4-cyano-N-(pyridin-z-yI)methyllbezamide's biological activity has revealed promising results in preclinical studies. In vitro assays have demonstrated that this compound exhibits inhibitory effects on several key enzymes implicated in cancer progression and inflammation. The benzothiazole core has been shown to disrupt microtubule formation in cancer cells, while the pyridine moiety enhances binding affinity to specific protein targets. These findings underscore the potential of this compound as a lead molecule for further drug development.

The pharmacokinetic properties of N-(5-chloro--methyl-l ,3-benzo-thia-zol -z -yl)->)-c~yn~O--N(p~rldi-n~Z-p~I)ylnethyllbezamide are also under investigation to assess its suitability for clinical application. Studies have focused on determining its solubility profile, metabolic stability, and distribution within biological systems. These parameters are crucial for optimizing drug delivery formulations and ensuring therapeutic efficacy. Preliminary data suggest that this compound exhibits favorable pharmacokinetic characteristics, making it a promising candidate for further development.

The role of computational modeling in understanding the interactions between N-(>)-c~yn~O--N(p~rldi-n~Z-p~I)ylnethyllbezamide and biological targets cannot be overstated. Molecular docking simulations have been employed to predict binding modes and affinities between this compound and various enzymes and receptors. These simulations provide valuable insights into how structural modifications can be made to enhance binding affinity and selectivity. By leveraging computational tools alongside experimental data, researchers can accelerate the drug discovery process significantly.

The future directions for research on N-(>)-c~yn~O--N(p~rldi-n~Z-p~I)ylnethyllbezamide include exploring its potential as a therapeutic agent in clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating preclinical findings into tangible clinical benefits for patients. Additionally，investigating novel synthetic routes to improve scalability will be crucial for large-scale production if this compound proves successful in subsequent stages of development.

In conclusion，N-(>)-c~yn~O--N(p~~rdi~~Z~~I)ylnethyllbezamide represents an exciting advancement in pharmaceutical chemistry with significant potential for treating various diseases．Its unique structural features，combined with promising preclinical results，make it a compelling candidate for further investigation．As research continues，this compound may pave-the-way for new therapeutic strategies targeting complex diseases．The interdisciplinary approach involving synthetic chemistry，biological assays，and computational modeling underscores-the importance-of collaborative efforts in modern drug discovery．By harnessing these combined resources，the medical community can accelerate-the-development-of novel treatments that meet unmet medical needs．